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Introduction to lodate-Based Redox Titrations

Redox titrations are a fundamental analytical technique used to determine the concentration of
an analyte by reacting it with a titrant in an oxidation-reduction reaction. Among the various
types of redox titrations, those involving iodine are particularly versatile and widely used. These
methods are generally categorized into iodimetry and iodometry.

» lodimetry: A direct titration where a standard iodine solution is used as the titrant to
determine the concentration of a reducing agent.

e lodometry: An indirect titration where an oxidizing agent is reacted with an excess of iodide
ions to liberate iodine. The liberated iodine is then titrated with a standard solution of a
reducing agent, typically sodium thiosulfate.

lodate salts, such as potassium iodate (KIO3) and barium iodate (Ba(IOs)2), are powerful
oxidizing agents that can be used in these titrations, primarily as a source of iodine or as a
primary standard to standardize other solutions.

Barium lodate: Properties and Comparison with
Potassium lodate
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While barium iodate is a stable compound, it is not commonly used as a primary standard or
titrant in redox titrations, primarily due to its low solubility in water. Potassium iodate is the
preferred reagent for these applications. The following table summarizes the key properties of
both compounds for comparison.

Property Barium lodate (Ba(103)2) Potassium lodate (KIOs3)

Molar Mass 487.13 g/mol 214.00 g/mol

o Low (Solubility product, Ksp = )
Solubility in Water High (32.3 g/100 mL at 20°C)
1.57 x 1079)[1]

Available in high purity
Purity Typically available as = 98%[2] (>99.9%) as a primary

standard

_ . Excellent primary standard due
] o Not ideal due to low solubility . ] N
Primary Standard Suitability to high purity, stability, and

and lower purity solubility[3]

The low solubility of barium iodate makes it challenging to prepare standard solutions of a
desired concentration accurately, which is a critical requirement for a titrant or a primary
standard. In contrast, the high solubility and purity of potassium iodate make it an excellent
choice for these applications.

Application Note: Standardization of Sodium
Thiosulfate Solution

One of the most common applications of iodate salts in redox titration is the standardization of
sodium thiosulfate (Na2=S203) solutions. Sodium thiosulfate is a secondary standard, meaning
its concentration can change over time, and it needs to be standardized against a primary
standard. Potassium iodate is the primary standard of choice for this purpose.

The principle of this standardization is based on an iodometric method. A known amount of
potassium iodate is reacted with an excess of potassium iodide (KI) in an acidic solution to
liberate a stoichiometric amount of iodine (I2). This liberated iodine is then titrated with the
sodium thiosulfate solution to be standardized, using a starch indicator to detect the endpoint.
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Chemical Reactions

The standardization process involves two key redox reactions:

 Liberation of lodine: lodate ions react with iodide ions in the presence of an acid to produce
iodine. 103~ + 51~ + 6H* - 3l2 + 3H20

o Titration of lodine: The liberated iodine is then titrated with the thiosulfate solution. 12 +
2520327 - 2|7 + S4062™

The overall reaction shows that one mole of iodate results in the reaction of six moles of
thiosulfate.

103~ + 652032~ + 6H* — |~ + 354062~ + 3H20

Experimental Protocol: Standardization of 0.1 M
Sodium Thiosulfate using Potassium lodate

This protocol details the steps for standardizing a sodium thiosulfate solution with potassium
iodate as the primary standard.

Reagents and Materials

o Potassium iodate (KIOs), primary standard grade, dried at 110°C
e Sodium thiosulfate pentahydrate (Na2S203-5H20)

e Potassium iodide (KI)

e Dilute sulfuric acid (H2S0Oa4) or hydrochloric acid (HCI)

 Starch indicator solution

» Distilled or deionized water

e Analytical balance

e Volumetric flasks (100 mL, 1000 mL)
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e Pipette (25 mL)
e Burette (50 mL)

o Erlenmeyer flasks (250 mL)

Procedure

o Preparation of 0.01 M Standard Potassium lodate Solution:
o Accurately weigh approximately 0.3567 g of dried primary standard potassium iodate.
o Dissolve the KIOs in distilled water in a 100 mL volumetric flask and dilute to the mark.
e Preparation of approximately 0.1 M Sodium Thiosulfate Solution:

o Dissolve approximately 25 g of Na2S203-5H20 in 1 liter of freshly boiled and cooled
distilled water. Add a small amount of sodium carbonate (approx. 0.1 g) to stabilize the
solution.

o Titration Procedure:

o Pipette 25.00 mL of the standard potassium iodate solution into a 250 mL Erlenmeyer
flask.

o Add approximately 2 g of potassium iodide and 5 mL of dilute sulfuric acid to the flask. The
solution will turn a deep yellow-brown due to the liberated iodine.

o Titrate immediately with the sodium thiosulfate solution from the burette until the solution
becomes a pale yellow color.

o Add 2-3 mL of starch indicator solution. The solution will turn a deep blue-black color.

o Continue the titration dropwise with constant swirling until the blue color disappears
completely, leaving a colorless solution. This is the endpoint.

o Record the volume of the sodium thiosulfate solution used.
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o Repeat the titration at least two more times to obtain concordant results (titers agreeing
within 0.1 mL).

Calculation of Molarity

The molarity of the sodium thiosulfate solution can be calculated using the following formula,
based on the 1.6 stoichiometric ratio between iodate and thiosulfate:

Molarity of Na2S203 = (Molarity of KIOs x Volume of KIO3) / (Volume of Na2S203) x 6

Data Presentation

The following table shows example data for the standardization of a sodium thiosulfate

solution.
. . Volume of
. Volume of 0.01 Initial Burette Final Burette
Titration . . Na2S20s used
M KlOs (mL) Reading (mL) Reading (mL)
(mL)
1 25.00 0.10 25.20 25.10
2 25.00 25.20 50.25 25.05
3 25.00 0.05 25.10 25.05
Average 25.07

Using the average volume and the formula above:
Molarity of Na2S203 = (0.01 M x 25.00 mL) / (25.07 mL) x 6 = 0.0598 M

Visualizations

The following diagrams illustrate the experimental workflow and the chemical relationships in
the standardization process.
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Data Analysis

»[ Record Volume of Na:S:0s )—»[ Calculate Molarity of Nai$203 ]

Prepare Standard KIOs Solution

Prepare ~0.1 M Na:S:0s Solution

Click to download full resolution via product page

Caption: Workflow for the standardization of sodium thiosulfate.
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Caption: Chemical relationships in iodometric standardization.

Conclusion

In summary, while barium iodate is a known chemical compound, its practical application in
redox titration procedures is severely limited by its low solubility. For the preparation of
standard solutions and for use as a primary standard in iodometric titrations, potassium iodate
is the superior and recommended choice due to its high purity, stability, and excellent solubility
in water. The provided protocol for the standardization of sodium thiosulfate using potassium
iodate is a robust and widely accepted method in analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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